Cas no 1480384-98-2 (4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one)

• Product Name: 4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one
• CAS No: 1480384-98-2
• MF: C₁₀H₁₂BrN₃O
• MW: 270.125781059265
• MDL: MFCD20100138
• CID: 4783591
• Update Time: 2025-06-11

4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromopyridin-2-yl)-1-methylpiperazin-2-one
• 4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one
• 4-(5-Bromo-pyridin-2-yl)-1-methyl-piperazin-2-one

• MDL： MFCD20100138
• Inchi： 1S/C10H12BrN3O/c1-13-4-5-14(7-10(13)15)9-3-2-8(11)6-12-9/h2-3,6H,4-5,7H2,1H3
• InChI Key： RQCCNSBZDJQYIW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1CC(N(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.3
• Topological Polar Surface Area: 36.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 437.9±45.0 °C at 760 mmHg
• Flash Point: 218.7±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one

Professional Introduction to 4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one (CAS No. 1480384-98-2)

4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound, identified by the CAS number 1480384-98-2, has garnered considerable attention due to its structural properties and potential biological activities. The molecular structure of this compound features a piperazine ring substituted with a brominated pyridine moiety, which contributes to its unique chemical and pharmacological characteristics.

The< strong>piperazine core is a well-documented scaffold in medicinal chemistry, frequently incorporated into pharmacophores due to its ability to interact with various biological targets. In particular, the presence of a bromine atom at the 5-position of the pyridine ring enhances the compound's reactivity and binding affinity, making it a valuable intermediate in synthesizing more complex molecules. This feature has been exploited in the development of novel therapeutic agents targeting a range of diseases.

Recent advancements in the field of drug design have highlighted the importance of< strong>4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one as a key building block. Researchers have leveraged its structural framework to develop inhibitors and modulators for enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The bromine substituent, in particular, has been shown to improve binding interactions with biological targets, leading to enhanced efficacy and selectivity.

In the realm of oncology, this compound has been investigated for its potential as an anti-cancer agent. Studies have demonstrated that derivatives of< strong>4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one can disrupt critical signaling pathways involved in tumor growth and progression. The brominated pyridine moiety plays a pivotal role in modulating the activity of kinases and other enzymes that are overexpressed in cancer cells. These findings have spurred further research into optimizing the compound's structure for improved therapeutic outcomes.

The synthesis of< strong>4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 5-position of the pyridine ring is a critical step, often achieved through halogenation reactions. These synthetic strategies have been refined over time to ensure high yields and purity, making the compound readily available for further functionalization.

One of the most compelling aspects of< strong>4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one is its versatility in drug development. Its structural motif allows for easy modifications at various positions, enabling chemists to tailor the compound for specific biological activities. This flexibility has led to the creation of numerous derivatives with distinct pharmacological profiles. Such derivatives are being evaluated in preclinical studies to assess their potential as lead compounds for new drugs.

The growing interest in this compound is also driven by its role in developing next-generation therapeutics. Researchers are exploring its use in combination therapies, where it can be paired with other agents to achieve synergistic effects. This approach has shown promise in overcoming drug resistance and improving treatment responses in patients with chronic diseases. The< strong>bromopyridine moiety's ability to form stable interactions with biological targets makes it an ideal candidate for such multi-target drug design strategies.

In conclusion, 4-(5-Bromopyridin-2-yl)-1-methyl-piperazin-2-one (CAS No. 1480384-98-2) represents a cornerstone in modern pharmaceutical research. Its unique structural features and potential biological activities have positioned it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts across various therapeutic areas.